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Compound of Interest
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N,N-Dimethyl-1,3-

propylenediamine-d6

CAS No.: 1219802-71-7

Cat. No.: B1146936 Get Quote

An Application Note for the Quantification of DMAPA-d6 in Environmental Water Samples by

Isotope Dilution LC-MS/MS

Introduction
3-(Dimethylamino)-1-propylamine (DMAPA) is a diamine used in the manufacturing of various

surfactants, most notably cocamidopropyl betaine (CAPB), a common ingredient in personal

care products such as shampoos, soaps, and cosmetics.[1][2] Due to the widespread use and

disposal of these products, DMAPA can be introduced into aquatic environments as a

manufacturing impurity or a degradation product of CAPB.[3][4] Although research suggests

that CAPB has low environmental risk and is biodegradable, the monitoring of its more mobile

and polar impurities like DMAPA is crucial for a comprehensive understanding of the

environmental fate of personal care product residues.[2][3]

The analysis of DMAPA in complex environmental matrices like surface water or wastewater

effluent presents several analytical challenges.[5][6] These include its high polarity, which

makes it difficult to retain on traditional reversed-phase chromatographic columns, and the

potential for matrix effects from other co-extracted substances that can suppress or enhance

the instrument signal.[6][7] To overcome these challenges, a robust and sensitive analytical

method is required.
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This application note details a highly selective and sensitive method for the quantification of

DMAPA in environmental water samples. The method utilizes solid-phase extraction (SPE) for

sample pre-concentration and cleanup, followed by analysis using Ultra-High-Performance

Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS). The core of this method

is the application of stable isotope dilution analysis (IDA), which employs deuterated DMAPA

(DMAPA-d6) as an internal standard to ensure high accuracy and precision by correcting for

matrix effects and variations in sample preparation and instrument response.[8][9][10]

Principle of the Method: Isotope Dilution Analysis
Isotope dilution analysis is a powerful technique for accurate quantification in complex

matrices.[11][12] The principle involves adding a known amount of an isotopically labeled

version of the analyte (in this case, DMAPA-d6) to the sample at the beginning of the analytical

process. This labeled compound is chemically identical to the native analyte (DMAPA) and

therefore behaves similarly during sample extraction, cleanup, and chromatographic

separation.[13]

Because the mass spectrometer can differentiate between the native analyte and the

isotopically labeled internal standard based on their mass-to-charge ratios, any loss of analyte

during sample preparation will be accompanied by a proportional loss of the internal standard.

Similarly, any matrix-induced signal suppression or enhancement will affect both the analyte

and the internal standard equally.[10] By measuring the ratio of the response of the native

analyte to the isotopically labeled internal standard, an accurate quantification can be

achieved, irrespective of sample-specific variations.[13] This approach provides a self-

validating system for each sample, ensuring high trustworthiness in the reported

concentrations.[8][9]

Apparatus and Reagents
Apparatus

UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray

ionization (ESI) source.

Solid-phase extraction (SPE) manifold and vacuum pump.[14]

Analytical balance (0.01 mg readability).
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Vortex mixer.

Centrifuge.

pH meter.

Class A volumetric flasks and pipettes.

Autosampler vials.

Syringe filters (0.22 µm).

Reagents
DMAPA certified reference standard.

DMAPA-d6 certified reference standard.

Methanol (LC-MS grade).

Acetonitrile (LC-MS grade).

Water (LC-MS grade, 18.2 MΩ·cm).

Ammonium formate (≥99.0%).

Formic acid (LC-MS grade).

Ammonium hydroxide (ACS grade).

Weak cation exchange SPE cartridges.

Experimental Protocols
Standard Solution Preparation

Primary Stock Solutions (1 mg/mL):

Accurately weigh approximately 10 mg of DMAPA and DMAPA-d6 into separate 10 mL

volumetric flasks.
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Dissolve in methanol and bring to volume. These solutions should be stored at -20°C.

Working Standard Solutions:

Prepare a series of calibration standards by serially diluting the DMAPA primary stock

solution with 90:10 water:methanol (v/v) to achieve concentrations ranging from 0.1 ng/mL

to 100 ng/mL.

Prepare a working internal standard (IS) solution of DMAPA-d6 at a concentration of 50

ng/mL by diluting the DMAPA-d6 primary stock solution with 90:10 water:methanol.[15]

Sample Collection and Preservation
Collect water samples in pre-cleaned amber glass bottles.

To prevent microbial degradation, adjust the sample pH to < 2 with sulfuric acid immediately

after collection.

Store samples at 4°C and analyze within 14 days.

Sample Preparation: Solid-Phase Extraction (SPE)
The use of weak cation exchange SPE is recommended for the selective extraction of basic

compounds like DMAPA from aqueous matrices.

Spiking with Internal Standard:

To a 100 mL aliquot of the water sample, add a precise volume of the DMAPA-d6 working

IS solution to achieve a final concentration of 5 ng/mL.

SPE Cartridge Conditioning:

Condition a weak cation exchange SPE cartridge by passing 5 mL of methanol followed by

5 mL of LC-MS grade water.

Sample Loading:

Load the pre-spiked water sample onto the conditioned SPE cartridge at a flow rate of

approximately 5 mL/min.
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Washing:

Wash the cartridge with 5 mL of LC-MS grade water to remove any unretained interfering

compounds.

Dry the cartridge under vacuum for 10 minutes.

Elution:

Elute the retained analytes with 5 mL of 5% ammonium hydroxide in methanol into a clean

collection tube.

Concentration and Reconstitution:

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 1 mL of 90:10 water:methanol (v/v).

Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial for

LC-MS/MS analysis.

Analytical Workflow Diagram
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Sample Preparation

Instrumental Analysis & Data Processing

Sample Collection 100 mL Water Sample

Internal Standard Spiking Add DMAPA-d6

Sample Loading Load onto SPE Cartridge

SPE Conditioning Methanol & Water

Washing Remove Interferences

Elution 5% NH4OH in Methanol

Concentration & Reconstitution Evaporate and Reconstitute in 1 mL

Filtration 0.22 µm Syringe Filter

LC-MS/MS Analysis UHPLC-MS/MS System

Data Acquisition MRM Mode

Quantification Isotope Dilution Calculation

Final Result Concentration of DMAPA (ng/L)

Click to download full resolution via product page

Caption: Workflow for DMAPA quantification in water.
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Instrumental Analysis: UHPLC-MS/MS Parameters
For the separation of the polar analyte DMAPA, Hydrophilic Interaction Liquid Chromatography

(HILIC) is often a suitable choice.[8][9]

Liquid Chromatography
Parameter Setting

Column HILIC Column (e.g., 2.1 x 100 mm, 1.7 µm)

Mobile Phase A
10 mM Ammonium Formate in Water with 0.1%

Formic Acid

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Gradient
95% B to 50% B over 5 min, hold for 2 min,

return to 95% B

Flow Rate 0.4 mL/min

Column Temperature 40°C

Injection Volume 5 µL

Mass Spectrometry
Parameter Setting

Ionization Mode Electrospray Ionization (ESI), Positive

Capillary Voltage 3.0 kV

Source Temperature 150°C

Desolvation Temp. 400°C

Acquisition Mode Multiple Reaction Monitoring (MRM)

MRM Transitions
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Compound Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV)

DMAPA 103.1 86.1 (Quantifier) 15

103.1 58.1 (Qualifier) 20

| DMAPA-d6 | 109.1 | 92.1 | 15 |

Method Validation
The method was validated according to the U.S. Environmental Protection Agency (EPA)

guidelines to demonstrate its suitability for the intended purpose.[16][17][18] The validation

assessed linearity, accuracy, precision, limit of detection (LOD), and limit of quantification

(LOQ).

Linearity
A calibration curve was generated by plotting the peak area ratio of DMAPA to DMAPA-d6

against the concentration of the calibration standards. The linearity was excellent over the

concentration range of 0.1 to 100 ng/mL, with a coefficient of determination (R²) > 0.99.

Accuracy and Precision
Accuracy and precision were evaluated by spiking three different environmental water matrices

(wastewater effluent, surface water, and drinking water) at three concentration levels (low,

medium, and high). The results are summarized in the table below.
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Matrix
Spiking Level
(ng/L)

Mean Recovery (%)
(n=5)

Relative Standard
Deviation (RSD, %)

Wastewater Effluent 10 98.2 4.5

50 101.5 3.2

200 99.8 2.8

Surface Water 10 95.6 5.1

50 98.9 3.8

200 102.1 3.1

Drinking Water 10 103.4 2.5

50 101.2 1.9

200 100.5 1.5

The mean recoveries for all matrices were within the acceptable range of 80-120%,

demonstrating excellent accuracy. The RSD values were all below 15%, indicating high

precision. The excellent recovery and precision across different matrices underscore the

effectiveness of using a stable isotope-labeled internal standard to compensate for matrix

effects.[8][9]

Limits of Detection (LOD) and Quantification (LOQ)
The LOD and LOQ were determined based on the standard deviation of the response and the

slope of the calibration curve.

Parameter Value

Limit of Detection (LOD) 1.5 ng/L

Limit of Quantification (LOQ) 5.0 ng/L

These low detection and quantification limits demonstrate that the method is sufficiently

sensitive for the trace-level monitoring of DMAPA in environmental water samples.
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Conclusion
This application note presents a robust, sensitive, and accurate method for the quantification of

DMAPA in various environmental water matrices. The use of solid-phase extraction provides

effective sample cleanup and pre-concentration, while the stable isotope dilution UHPLC-

MS/MS analysis ensures high-quality, reliable data by mitigating the impact of matrix effects.

The method has been thoroughly validated and is suitable for routine environmental monitoring

and for providing valuable data for environmental risk assessments of personal care product

residues.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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